Cas no 1055995-83-9 (1-((4-Bromo-3-fluorophenyl)sulfonyl)pyrrolidine)

1-((4-Bromo-3-fluorophenyl)sulfonyl)pyrrolidine is a sulfonamide-based compound featuring a pyrrolidine moiety linked to a 4-bromo-3-fluorophenyl group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromo and fluoro substituents enhances its utility in cross-coupling reactions, enabling further functionalization. The sulfonyl group contributes to stability and facilitates selective transformations. Its well-defined molecular architecture ensures consistent performance in medicinal chemistry applications, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. Suitable for research-scale applications, it offers a versatile building block for heterocyclic and sulfonamide-focused synthetic pathways.

1-((4-Bromo-3-fluorophenyl)sulfonyl)pyrrolidine structure

1055995-83-9 structure

Product Name:1-((4-Bromo-3-fluorophenyl)sulfonyl)pyrrolidine

CAS No:1055995-83-9

MF:C₁₀H₁₁BrFNO₂S

MW:308.167244195938

CID:4679111

Update Time:2025-06-10

1-((4-Bromo-3-fluorophenyl)sulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

- 1-((4-bromo-3-fluorophenyl)sulfonyl)pyrrolidine
- 1-[(4-bromo-3-fluorophenyl)sulfonyl]pyrrolidine
- XXEXUDLTMMPDTA-UHFFFAOYSA-N
- AM86252
- 1-((4-Bromo-3-fluorophenyl)sulfonyl)pyrrolidine
- Inchi： 1S/C10H11BrFNO2S/c11-9-4-3-8(7-10(9)12)16(14,15)13-5-1-2-6-13/h3-4,7H,1-2,5-6H2
- InChI Key： XXEXUDLTMMPDTA-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1F)S(N1CCCC1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 337
Topological Polar Surface Area: 45.8

1-((4-Bromo-3-fluorophenyl)sulfonyl)pyrrolidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1755929-1g	1-((4-Bromo-3-fluorophenyl)sulfonyl)pyrrolidine	1055995-83-9	96%	1g	￥3025.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1755929-5g	1-((4-Bromo-3-fluorophenyl)sulfonyl)pyrrolidine	1055995-83-9	96%	5g	￥8995.00	2024-08-09
A2B Chem LLC	AE26835-1g	1-((4-Bromo-3-fluorophenyl)sulfonyl)pyrrolidine	1055995-83-9	95%	1g	$519.00	2024-01-05
A2B Chem LLC	AE26835-5g	1-((4-Bromo-3-fluorophenyl)sulfonyl)pyrrolidine	1055995-83-9	95%	5g	$835.00	2024-01-05

1-((4-Bromo-3-fluorophenyl)sulfonyl)pyrrolidine Related Literature

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Additional information on 1-((4-Bromo-3-fluorophenyl)sulfonyl)pyrrolidine

Comprehensive Overview of 1-((4-Bromo-3-fluorophenyl)sulfonyl)pyrrolidine (CAS No. 1055995-83-9)

1-((4-Bromo-3-fluorophenyl)sulfonyl)pyrrolidine (CAS No. 1055995-83-9) is a specialized organic compound widely utilized in pharmaceutical research and material science. Its unique molecular structure, featuring a pyrrolidine ring linked to a 4-bromo-3-fluorophenyl sulfonyl group, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its potential applications in kinase inhibitors and cancer therapeutics, aligning with the growing demand for targeted therapies in oncology.

The compound’s sulfonyl moiety enhances its reactivity, enabling it to participate in diverse chemical transformations. This property is particularly relevant in medicinal chemistry, where structure-activity relationship (SAR) studies are critical. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as computational models predict their efficacy in modulating biological pathways. Keywords like "sulfonamide derivatives in drug design" and "fluorinated phenyl compounds" frequently appear in scientific literature, reflecting their significance.

From a synthetic perspective, 1-((4-Bromo-3-fluorophenyl)sulfonyl)pyrrolidine is synthesized via nucleophilic substitution reactions, often involving pyrrolidine and 4-bromo-3-fluorobenzenesulfonyl chloride. Its high purity and stability under standard conditions make it a reliable choice for laboratory use. Analysts highlight its role in high-throughput screening (HTS), a technique gaining traction in precision medicine initiatives.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols are recommended to minimize exposure. The compound’s low toxicity profile aligns with the pharmaceutical industry’s shift toward green chemistry principles, a topic frequently searched in sustainable drug development forums.

In summary, 1-((4-Bromo-3-fluorophenyl)sulfonyl)pyrrolidine (CAS No. 1055995-83-9) exemplifies the intersection of innovative chemistry and biomedical research. Its versatility and relevance to cutting-edge therapies ensure its continued prominence in scientific discourse.